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Compound of Interest

Compound Name:
Morpholine, 4-(3-methyl-1-

butenyl)-

CAS No.: 53828-74-3

Cat. No.: B12656256

Get Quote

This in-depth guide provides a comprehensive overview of Butanoyl-L-carnitine, a significant

short-chain acylcarnitine. With the initial clarification that its correct CAS number is 25576-40-3

for the inner salt, this document will delve into its chemical and physical properties, its crucial

role in metabolic pathways, and its applications in research and drug development.

Furthermore, this guide will provide detailed safety and handling information and a curated list

of reputable suppliers for this compound.

Compound Profile: Identity and Physicochemical
Properties
Butanoyl-L-carnitine, also known as Butyryl-L-carnitine or C4-Carnitine, is the O-butanoyl ester

of L-carnitine.[1] It plays a vital role in the transport of short-chain fatty acids across the

mitochondrial membrane for subsequent β-oxidation.[2]

Table 1: Chemical and Physical Properties of Butanoyl-
L-carnitine (CAS: 25576-40-3)
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Property Value Source(s)

Molecular Formula C₁₁H₂₁NO₄ [2]

Molecular Weight 231.29 g/mol [2]

Appearance
White to off-white powder,

crystals, or chunks

Optical Activity [α]/D -23±2°, c = 1 in H₂O

Storage Temperature 2-8°C

InChI Key
QWYFHHGCZUCMBN-

SECBINFHSA-N

SMILES String C(C)CCC([O-])=O

Biochemical Significance and Mechanism of Action
L-carnitine and its acyl esters are fundamental to cellular energy metabolism.[3] The primary

function of this system is to facilitate the transport of long-chain fatty acids from the cytoplasm

into the mitochondrial matrix, where β-oxidation occurs.[2] Butanoyl-L-carnitine, as a short-

chain acylcarnitine, is an important intermediate in this process and a biomarker for certain

metabolic disorders.

Butyrylcarnitine levels are often elevated in patients with short-chain acyl-CoA dehydrogenase

(SCAD) deficiency, a genetic disorder of fatty acid oxidation. It can also be elevated in other

conditions such as very long-chain acyl-CoA dehydrogenase (VLCAD) deficiency and celiac

disease.

The transport of Butanoyl-L-carnitine across cellular membranes is primarily mediated by two

transporters:

OCTN2 (Organic Cation Transporter Novel 2): A high-affinity, low-capacity transporter.[4][5]

ATB⁰,⁺ (Amino Acid Transporter B⁰,⁺): A low-affinity, high-capacity transporter.[4][5]

The dual-transporter system ensures efficient uptake and distribution of Butanoyl-L-carnitine,

which is particularly relevant in the context of its potential as a prodrug.
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Diagram 1: The Carnitine Shuttle and the Role of
Butanoyl-L-carnitine
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Caption: The carnitine shuttle facilitates fatty acid transport into the mitochondria.

Applications in Research and Drug Development
Metabolic Research and Biomarker Analysis
Butanoyl-L-carnitine serves as a crucial analytical standard for the diagnosis and monitoring of

inborn errors of metabolism.[2] Its quantification in biological samples, such as plasma and

dried blood spots, is routinely performed using techniques like tandem mass spectrometry

(MS/MS).[6]

Prodrug Development
The unique transport mechanism of Butanoyl-L-carnitine makes it an attractive candidate for

prodrug design.[4] By esterifying a therapeutic agent to L-carnitine, it is possible to hijack the

OCTN2 and ATB⁰,⁺ transporters for targeted delivery to specific tissues. This is particularly

promising for delivering drugs across the blood-brain barrier or to tissues with high energy
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demands. Butyryl-L-carnitine itself has been investigated as a potential treatment for gut

inflammation, as it can deliver both butyrate and L-carnitine to intestinal cells.[5]

Synthesis of Butanoyl-L-carnitine
A common laboratory-scale synthesis of Butanoyl-L-carnitine involves the esterification of L-

carnitine.[4]

Experimental Protocol: Synthesis of Butanoyl-L-
carnitine Hydrochloride
Materials:

L-carnitine hydrochloride

Butyric acid

Butyryl chloride

Isopropyl alcohol

Acetone

Ethyl ether

Nitrogen gas supply

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Rotary evaporator

Vacuum filtration apparatus

Procedure:

In a round-bottom flask, warm a mixture of butyric acid (60 ml) and butyryl chloride (59.4

mmol) at 80°C for 3 hours under a nitrogen atmosphere.
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To this mixture, add L-carnitine chloride (55.2 mmol) and continue heating at 80°C for an

additional hour.

Remove the majority of the solvent using a rotary evaporator at 60°C under high vacuum.

Dissolve the resulting residue in 25 ml of isopropyl alcohol.

Add the isopropyl alcohol solution to a mixture of 200 ml of acetone and 100 ml of ethyl

ether.

Allow the solution to stand, during which time crystals of Butanoyl-L-carnitine hydrochloride

will form.

Isolate the crystals by vacuum filtration and wash with acetone.

Dry the crystals under vacuum.

Diagram 2: Synthesis Workflow of Butanoyl-L-carnitine
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Reaction

Purification
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Caption: A step-by-step workflow for the synthesis and purification of Butanoyl-L-carnitine.
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Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for the inner salt (CAS 25576-40-3) is not readily

available, the SDS for the hydrochloride salt (CAS 162067-50-7) provides valuable guidance.

[7] Based on available information, Butanoyl-L-carnitine is not classified as a hazardous

substance.[7] However, standard laboratory safety practices should always be followed.

Table 2: Safety and Handling Recommendations
Aspect Recommendation Source(s)

Personal Protective Equipment

(PPE)

Wear protective gloves,

laboratory coat, and eye

protection.

[8][9]

Handling

Avoid inhalation of dust. Avoid

contact with skin and eyes.

Wash hands thoroughly after

handling.

[8][9]

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated area at 2-8°C.

[7]

First Aid (In case of contact)

Eyes: Rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. Skin: Wash

with plenty of soap and water.

[8]

Fire Fighting

Use extinguishing media

appropriate for the surrounding

fire.

[7]

Reputable Suppliers
Butanoyl-L-carnitine is available from several reputable suppliers, often as the inner salt or the

hydrochloride salt, and in various grades, including analytical standards.
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Table 3: Selected Suppliers of Butanoyl-L-carnitine
Supplier Product Name CAS Number Grade

Sigma-Aldrich (Merck) Butyryl-L-carnitine 25576-40-3
≥97.0% (TLC) or

Analytical Standard

Cayman Chemical
Butyryl-L-carnitine

(chloride)
162067-50-7 >98%

Larodan
Butyryl-L-Carnitine

HCl salt
162067-50-7 >98%

BOC Sciences
Butyryl-L-carnitine

chloride
162067-50-7 ≥95%

US Biological Life

Sciences

Butyryl-L-carnitine

chloride
162067-50-7 Reagent Grade

MedChemExpress
Butyryl-L-carnitine-d3

chloride
1334532-21-6 Stable Isotope

Conclusion
Butanoyl-L-carnitine (CAS 25576-40-3) is a molecule of significant interest to researchers in

metabolism, drug development, and clinical diagnostics. Its well-defined role in fatty acid

metabolism, coupled with its potential as a biomarker and a component of prodrug strategies,

ensures its continued relevance in the scientific community. This guide has provided a

comprehensive technical overview to support the endeavors of researchers and scientists in

their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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